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Compound of Interest

Compound Name: ml375

Cat. No.: B1193237 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds is a critical component of laboratory safety and

operational integrity. This guide provides essential, immediate safety and logistical information

for the proper disposal of ML375, a potent and selective M5 muscarinic acetylcholine receptor

negative allosteric modulator. Adherence to these procedures is paramount to ensure a safe

laboratory environment and compliance with regulatory standards.

Disclaimer: No specific Safety Data Sheet (SDS) for ML375 was found in the public domain.

The following disposal procedures are based on general best practices for the disposal of

research-grade chemical compounds. It is imperative to consult your institution's Environmental

Health and Safety (EHS) department and adhere to all local, state, and federal regulations.

Chemical and Physical Properties of ML375
A clear understanding of a compound's properties is the first step toward safe handling and

disposal. The following table summarizes the known quantitative data for ML375.
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Property Value Source

Molecular Formula C₂₃H₁₅ClF₂N₂O₂ [1]

Molecular Weight 424.83 g/mol [1]

CAS Number 1488362-55-5 [2][3]

Appearance White to off-white solid [1]

Solubility
DMSO: 40 mg/mL (94.16 mM)

with ultrasonic and warming
[3]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[3]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
[1][3]

Step-by-Step Disposal Procedures for ML375
The following protocols outline the recommended steps for the disposal of ML375 in various

forms.

Unused or Uncontaminated ML375 (Solid)
Consult EHS: Before initiating any disposal, contact your institution's Environmental Health

and Safety (EHS) department for specific guidance and to obtain the appropriate waste

containers.

Labeling: Ensure the original container is clearly labeled with the chemical name ("ML375"),

CAS number (1488362-55-5), and any relevant hazard information. If repackaging is

necessary, use a compatible, sealed container and label it accordingly.

Waste Collection: Place the container in a designated hazardous waste collection area as

directed by your EHS department. Do not mix with other chemical waste unless explicitly

approved.
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Contaminated Materials (e.g., gloves, absorbent pads,
glassware)

Segregation: All materials that have come into contact with ML375 should be considered

contaminated and segregated from regular laboratory trash.

Decontamination: Whenever possible, decontaminate reusable items like glassware

according to your laboratory's standard operating procedures. If decontamination is not

feasible, the items must be disposed of as hazardous waste.

Solid Waste: Place disposable contaminated items (e.g., gloves, bench paper, pipette tips) in

a designated, labeled hazardous waste bag or container.

Liquid Waste: Solutions containing ML375 should be collected in a designated, labeled, and

sealed hazardous waste container. Do not pour solutions down the drain. The container

should be compatible with the solvents used (e.g., DMSO).

Empty Containers
Rinsing: Triple rinse the empty container with a suitable solvent (e.g., the solvent used to

dissolve the ML375, if appropriate and safe).

Rinsate Collection: Collect the rinsate as hazardous liquid waste.

Container Disposal: Once thoroughly rinsed, the container may be disposed of as non-

hazardous waste, depending on institutional policies. Consult your EHS for specific guidance

on the disposal of rinsed chemical containers.

ML375 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of ML375 and

associated materials.
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Caption: Logical workflow for the safe disposal of ML375.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Disposal of ML375: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193237#ml375-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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